6-{[4-(1,3-Benzothiazol-2-yl)anilino]carbonyl}-3-cyclohexene-1-carboxylic acid

• Molecular Formula: C21H18N2O3S
• Molecular Weight: 378.4 g/mol
• IUPAC Name: 6-[[4-(1,3-benzothiazol-2-yl)phenyl]carbamoyl]cyclohex-3-ene-1-carboxylic acid
• InChI: InChI=1S/C21H18N2O3S/c24-19(15-5-1-2-6-16(15)21(25)26)22-14-11-9-13(10-12-14)20-23-17-7-3-4-8-18(17)27-20/h1-4,7-12,15-16H,5-6H2,(H,22,24)(H,25,26)
• InChI Key: VMSDSBBNXNQGRD-UHFFFAOYSA-N
• SMILES: C1C=CCC(C1C(=O)NC2=CC=C(C=C2)C3=NC4=CC=CC=C4S3)C(=O)O

Description

6-{[4-(1,3-Benzothiazol-2-yl)anilino]carbonyl}-3-cyclohexene-1-carboxylic acid, also known as BTA-EG6, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BTA-EG6 is a fluorescent probe that has been used in biochemical and physiological studies to visualize protein-protein interactions, protein-DNA interactions, and protein-lipid interactions.

Mechanism of Action

6-{[4-(1,3-Benzothiazol-2-yl)anilino]carbonyl}-3-cyclohexene-1-carboxylic acid works by binding to specific target molecules and emitting fluorescence when excited by light. The fluorescence intensity of 6-{[4-(1,3-Benzothiazol-2-yl)anilino]carbonyl}-3-cyclohexene-1-carboxylic acid is dependent on the proximity of the target molecule, which allows for the visualization of protein-protein interactions, protein-DNA interactions, and protein-lipid interactions. 6-{[4-(1,3-Benzothiazol-2-yl)anilino]carbonyl}-3-cyclohexene-1-carboxylic acid has a high binding affinity for its target molecules, which allows for the detection of low concentrations of target molecules.
Biochemical and Physiological Effects
6-{[4-(1,3-Benzothiazol-2-yl)anilino]carbonyl}-3-cyclohexene-1-carboxylic acid has minimal biochemical and physiological effects on cells and tissues. It has been shown to be non-toxic to living cells and does not interfere with cellular processes. 6-{[4-(1,3-Benzothiazol-2-yl)anilino]carbonyl}-3-cyclohexene-1-carboxylic acid has been used in both in vitro and in vivo studies without any adverse effects.

Advantages and Limitations for Lab Experiments

6-{[4-(1,3-Benzothiazol-2-yl)anilino]carbonyl}-3-cyclohexene-1-carboxylic acid has several advantages for lab experiments. It is a highly sensitive and specific probe that allows for the detection of low concentrations of target molecules. It is also non-toxic to living cells and does not interfere with cellular processes. 6-{[4-(1,3-Benzothiazol-2-yl)anilino]carbonyl}-3-cyclohexene-1-carboxylic acid can be used in both in vitro and in vivo studies and can be easily visualized using fluorescence microscopy.
However, there are also limitations to the use of 6-{[4-(1,3-Benzothiazol-2-yl)anilino]carbonyl}-3-cyclohexene-1-carboxylic acid. It has a limited excitation and emission range, which may limit its use in certain experiments. 6-{[4-(1,3-Benzothiazol-2-yl)anilino]carbonyl}-3-cyclohexene-1-carboxylic acid also requires a specific pH range for optimal fluorescence, which may limit its use in experiments that require a different pH range.

Future Directions

There are several future directions for the use of 6-{[4-(1,3-Benzothiazol-2-yl)anilino]carbonyl}-3-cyclohexene-1-carboxylic acid in scientific research. One direction is the development of new probes that have a broader excitation and emission range. Another direction is the use of 6-{[4-(1,3-Benzothiazol-2-yl)anilino]carbonyl}-3-cyclohexene-1-carboxylic acid in the study of protein-protein interactions in living organisms. 6-{[4-(1,3-Benzothiazol-2-yl)anilino]carbonyl}-3-cyclohexene-1-carboxylic acid can also be used in the study of disease mechanisms and drug discovery. Overall, 6-{[4-(1,3-Benzothiazol-2-yl)anilino]carbonyl}-3-cyclohexene-1-carboxylic acid has the potential to be a valuable tool in scientific research for the visualization of protein-protein interactions, protein-DNA interactions, and protein-lipid interactions.

Synthesis Methods

6-{[4-(1,3-Benzothiazol-2-yl)anilino]carbonyl}-3-cyclohexene-1-carboxylic acid can be synthesized using a multi-step reaction process. The first step involves the synthesis of 2-aminobenzothiazole, which is then reacted with 4-nitrobenzoyl chloride to form 4-(2-amino-1,3-benzothiazol-4-yl)-benzoic acid. This compound is then reacted with cyclohexene-1-carboxylic acid to form 6-{[4-(1,3-Benzothiazol-2-yl)anilino]carbonyl}-3-cyclohexene-1-carboxylic acid, which is the final product. The purity of the compound can be determined using high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

6-{[4-(1,3-Benzothiazol-2-yl)anilino]carbonyl}-3-cyclohexene-1-carboxylic acid has been widely used in scientific research as a fluorescent probe to study protein-protein interactions, protein-DNA interactions, and protein-lipid interactions. It has been used to study the interaction between transcription factors and DNA, as well as the interaction between membrane proteins and lipids. 6-{[4-(1,3-Benzothiazol-2-yl)anilino]carbonyl}-3-cyclohexene-1-carboxylic acid has also been used to study the conformational changes of proteins in response to ligand binding. In addition, 6-{[4-(1,3-Benzothiazol-2-yl)anilino]carbonyl}-3-cyclohexene-1-carboxylic acid has been used to study the localization and trafficking of proteins in living cells.